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Compound of Interest

Compound Name: Benzyl alcohol-d5

Cat. No.: B1357184 Get Quote

An In-depth Technical Guide to Benzyl alcohol-d5

Introduction
Benzyl alcohol-d5 is the deuterated form of benzyl alcohol, an aromatic alcohol characterized

by a benzene ring substituted with a hydroxymethyl group. In Benzyl alcohol-d5, the five

hydrogen atoms on the phenyl group are replaced with deuterium. This isotopic labeling makes

it a valuable tool in various scientific disciplines, particularly in analytical chemistry and drug

development. It serves as an internal standard for quantitative analysis by Nuclear Magnetic

Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid

Chromatography-Mass Spectrometry (LC-MS)[1]. The deuterium substitution can also influence

the pharmacokinetic and metabolic profiles of drug candidates, making it a subject of interest in

pharmaceutical research[1][2].

Chemical and Physical Properties
The fundamental chemical and physical properties of Benzyl alcohol-d5 are summarized in

the tables below. This data is essential for its handling, storage, and application in experimental

settings.

Table 1: General and Physical Properties
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Property Value

Appearance Colorless to light yellow liquid[1][2]

Molecular Formula C₇H₃D₅O[2]

Molecular Weight 113.17 g/mol [2][3]

Density 1.094 g/mL at 25°C[2]

Melting Point -16 to -13°C[2]

Boiling Point 203-205°C[2]

Flash Point 96°C (closed cup), 100°C (open cup)[4]

Refractive Index n20/D 1.539[2]

Water Solubility 43 g/L[4]

LogP (Octanol/Water) 1.1[4]

Table 2: Isotopic and Analytical Data
Property Value

CAS Number 68661-10-9[2]

Isotopic Purity 98 atom % D

Assay 99% (CP)

InChI Key WVDDGKGOMKODPV-RALIUCGRSA-N[2]

SMILES
OCC1=C([2H])C([2H])=C([2H])C([2H])=C1[2H]

[2]

Experimental Protocols
Synthesis of Benzyl alcohol-d5 via Cannizzaro Reaction
This protocol describes a general method for the synthesis of benzyl alcohol from

benzaldehyde, which can be adapted for the synthesis of Benzyl alcohol-d5 using deuterated

starting materials. The Cannizzaro reaction involves the disproportionation of an aldehyde
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lacking alpha-hydrogens in the presence of a strong base to yield a carboxylic acid and a

primary alcohol[5].

Principle: Aromatic aldehydes, in the presence of a strong aqueous or alcoholic alkali, undergo

simultaneous oxidation and reduction to produce the corresponding alcohol and the salt of the

carboxylic acid[5].

Methodology:

Two moles of benzaldehyde-d5 are reacted with a strong base such as potassium hydroxide.

The reaction mechanism involves the nucleophilic attack of a hydroxide ion on the carbonyl

carbon of one benzaldehyde-d5 molecule.

This is followed by the transfer of a deuteride ion to the carbonyl carbon of a second

benzaldehyde-d5 molecule.

A subsequent proton transfer completes the reaction, yielding Benzyl alcohol-d5 and the

potassium salt of benzoic acid-d5[5].

The resulting Benzyl alcohol-d5 can be separated and purified from the reaction mixture.

Use as an Internal Standard in Quantitative Analysis
Benzyl alcohol-d5 is frequently used as an internal standard in chromatographic methods to

improve the precision and accuracy of quantification.

Methodology (LC-MS/MS):

Preparation of Standard Solutions: A stock solution of Benzyl alcohol-d5 is prepared in a

suitable solvent (e.g., DMSO, methanol). This is then used to spike calibration standards and

unknown samples at a known, fixed concentration.

Sample Preparation: The analyte of interest is extracted from the sample matrix (e.g.,

plasma, tissue homogenate). The Benzyl alcohol-d5 internal standard is added during this

process.
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Chromatographic Separation: The sample extract is injected into an LC system. Benzyl
alcohol-d5 and the analyte are separated on a suitable column based on their

physicochemical properties.

Mass Spectrometric Detection: The column effluent is introduced into a mass spectrometer.

The instrument is set to monitor specific precursor-to-product ion transitions for both the

analyte and Benzyl alcohol-d5 (Multiple Reaction Monitoring - MRM).

Quantification: The peak area ratio of the analyte to the internal standard is calculated. This

ratio is then used to determine the concentration of the analyte in the unknown sample by

comparing it to a calibration curve constructed from the standards.

Visualizations
Workflow for Quantitative Analysis using Benzyl
alcohol-d5 as an Internal Standard
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Caption: Workflow for LC-MS/MS quantification using an internal standard.
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Safety and Handling
Benzyl alcohol-d5 should be handled with appropriate safety precautions. It is harmful if

swallowed or inhaled and causes serious eye irritation[6].

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection[4].

Handling: Avoid contact with skin and eyes. Avoid inhaling vapor or mist. Use in a well-

ventilated area or under a fume hood[4].

Storage: Store at room temperature in a well-ventilated place[4].

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing[4].

Skin: Wash with plenty of soap and water[4].

Ingestion: Rinse mouth. Do NOT induce vomiting[4].

Inhalation: Move person into fresh air[4]. In all cases of exposure, seek medical

attention[4].

Applications
Internal Standard: Due to its chemical similarity to the non-deuterated form and its distinct

mass, it is an ideal internal standard for accurate quantification in various analytical

methods[1].

Tracer Studies: It can be used as a tracer in metabolic and pharmacokinetic studies to follow

the fate of benzyl alcohol or related compounds in biological systems[1][2].

NMR Spectroscopy: In 2H NMR spectroscopy, it has been used to study the average

orientation and location of molecules within liquid crystal phases[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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